Cas no 159305-11-0 (1-(3-methyl-1H-indazol-1-yl)-Ethanone)
159305-11-0 structure
Product Name:1-(3-methyl-1H-indazol-1-yl)-Ethanone
CAS No:159305-11-0
MF:C10H10N2O
MW:174.199202060699
CID:1107045
PubChem ID:12639186
Update Time:2025-04-20
1-(3-methyl-1H-indazol-1-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methyl-1H-indazol-1-yl)-Ethanone
- 1-(3-methyl-1H-indazol-1-yl)Ethanone
- 1-(3-methyl-indazol-1-yl)-ethanone
- 1-Acetyl-3-methyl-1H-indazol
- 1-acetyl-3-methyl-1H-indazole
- 1-Acetyl-3-methyl-indazol
- SCHEMBL726679
- 159305-11-0
- DA-09740
- 1-acetyl-3-methylindazole
- PPNQRXQVQQPRRV-UHFFFAOYSA-N
-
- Inchi: 1S/C10H10N2O/c1-7-9-5-3-4-6-10(9)12(11-7)8(2)13/h3-6H,1-2H3
- InChI Key: PPNQRXQVQQPRRV-UHFFFAOYSA-N
- SMILES: O=C(C)N1C2C=CC=CC=2C(C)=N1
Computed Properties
- Exact Mass: 174.07900
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 2.00480
1-(3-methyl-1H-indazol-1-yl)-Ethanone Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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